Cas no 1346707-96-7 (2-Cyclobutoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-Cyclobutoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1346707-96-7
• MF: C₁₅H₂₂BNO₃
• MW: 275.151084423065
• MDL: MFCD12032388
• CID: 1034230
• PubChem ID: 45786032
• Update Time: 2025-10-28

2-Cyclobutoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobutoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-cyclobutyloxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• DB-240148
• DTXSID90671324
• 1346707-96-7
• 2-(CYCLOBUTOXY)PYRIDINE-4-BORONIC ACID PINACOL ESTER
• 2-(Cyclobutyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• MFCD12032388
• AKOS015947301

• MDL： MFCD12032388
• Inchi： 1S/C15H22BNO3/c1-14(2)15(3,4)20-16(19-14)11-8-9-17-13(10-11)18-12-6-5-7-12/h8-10,12H,5-7H2,1-4H3
• InChI Key： KYVALDGJBBJJQT-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)OC2CCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 275.1692737g/mol
• Monoisotopic Mass: 275.1692737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Additional information on 2-Cyclobutoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Introduction to 2-Cyclobutoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1346707-96-7) and Its Applications in Modern Chemical Biology

2-Cyclobutoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, identified by its CAS number 1346707-96-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of pyridine derivatives that are characterized by the presence of a cyclobutoxy group and a boronic ester moiety. The combination of these structural features makes it a versatile intermediate in synthetic chemistry and a promising candidate for various biochemical applications.

The cyclobutoxy group in the molecule contributes to its stability and reactivity, enabling it to participate in a wide range of chemical transformations. This structural motif is particularly valuable in drug discovery and development, where it can serve as a scaffold for designing novel therapeutic agents. The boronic ester component, on the other hand, is well-known for its utility in cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules. Specifically, the boronic ester functionality allows for the implementation of Suzuki-Miyaura coupling reactions, a powerful tool in constructing carbon-carbon bonds with high precision and yield.

In recent years, there has been growing interest in leveraging such compounds for their potential applications in medicinal chemistry. The pyridine core is a common pharmacophore found in numerous bioactive molecules, including drugs that target neurological disorders, inflammatory diseases, and cancer. The presence of both the cyclobutoxy and boronic ester groups in 2-Cyclobutoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine enhances its utility as a building block for the synthesis of more complex pharmacological entities.

One of the most compelling aspects of this compound is its role in the development of novel boron-containing drugs. Boron-containing compounds have shown promise in various therapeutic areas due to their unique chemical properties and biological activities. For instance, boron neutron capture therapy (BNCT) is an emerging treatment modality for cancer that relies on the selective accumulation of boron compounds in tumor tissues. The tetramethyl-1,3,2-dioxaborolan-2-yl group in this compound is a stable boronic ester derivative that can be used to develop BNCT agents or other boron-based therapeutics.

Recent studies have highlighted the importance of 2-Cyclobutoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine in the synthesis of small-molecule inhibitors targeting specific biological pathways. For example, researchers have utilized this compound to develop inhibitors of kinases and other enzymes involved in cancer progression. The ability to functionalize the pyridine ring with various substituents allows for fine-tuning of the molecule's binding properties, enabling the design of highly specific inhibitors with improved efficacy and reduced side effects.

The compound's versatility also extends to its use as a cross-coupling partner in organic synthesis. The Suzuki-Miyaura coupling reaction has been widely employed to construct biaryl structures, which are prevalent in many natural products and pharmaceuticals. By incorporating the 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) group into the pyridine framework, 2-Cyclobutoxy-4-(4,4-pyridine derivatives can be readily coupled with aryl halides or triflates to generate diverse arylated pyridines. These intermediates can then be further modified through subsequent reactions to yield more complex molecules with tailored biological activities.

Advances in synthetic methodologies have further enhanced the utility of this compound. Recent innovations in transition-metal catalysis have enabled more efficient and selective cross-coupling reactions under milder conditions. These improvements have not only streamlined the synthesis of 2-Cyclobutoxy-pyridines but also opened up new possibilities for their application in drug discovery and material science. For instance, researchers have explored the use of palladium-catalyzed borylation reactions to introduce boronic esters into pyridine derivatives at specific positions with high regioselectivity.

The impact of this compound on chemical biology is further underscored by its role in developing probes for studying biological processes at the molecular level. Pyridine-based probes are widely used as tools for investigating enzyme mechanisms, protein-protein interactions, and other cellular events. By functionalizing the pyridine ring with appropriate groups, researchers can design probes that are both sensitive and selective for their targets. The cyclobutoxy group can serve as a handle for further derivatization, while the boronic ester functionality allows for conjugation with other biomolecules through cross-coupling reactions.

In conclusion, 2-Cyclobutoxy-pyridines represent a valuable class of compounds with broad applications in chemical biology and drug discovery. Their unique structural features make them ideal candidates for developing novel therapeutics, synthetic intermediates, and biochemical probes. As research continues to uncover new ways to exploit their reactivity, it is likely that these compounds will play an increasingly important role in advancing our understanding of biological systems and developing innovative treatments for human diseases.